Cas no 1030625-44-5 (4,7-Diiodobenzo[d][1,3]dioxole)

• Product Name: 4,7-Diiodobenzo[d][1,3]dioxole
• CAS No: 1030625-44-5
• MF: C₇H₄I₂O₂
• MW: 373.91
• CID: 5071142
• PubChem ID: 24778000
• Update Time: 2025-07-16

4,7-Diiodobenzo[d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• GGLIRQVHUAQPOD-UHFFFAOYSA-N
• 4,7-diiodo-1,3-benzodioxole
• 1030625-44-5
• 4,7-Diiodobenzo[d][1,3]dioxole
• E81700
• SCHEMBL12531168
• CS-0137083

• Inchi： 1S/C7H4I2O2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-2H,3H2
• InChI Key： GGLIRQVHUAQPOD-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(OCO2)=C1I)I

Computed Properties

• Exact Mass: 373.83007g/mol
• Monoisotopic Mass: 373.83007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,7-Diiodobenzo[d][1,3]dioxole

4,7-Diiodobenzo[d][1,3]dioxole (CAS No. 1030625-44-5): A Versatile Scaffold in Modern Chemical Biology and Medicinal Chemistry

4,7-Diiodobenzo[d][1,3]dioxole, identified by its CAS number 1030625-44-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This bicyclic aromatic system, featuring two iodine atoms at the 4- and 7-positions of the benzo[d][1,3]dioxole core, presents a rich platform for synthetic modification and biological exploration. The presence of iodine substituents not only enhances its reactivity but also opens avenues for further functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The< strong> benzo[d][1,3]dioxole scaffold itself is a well-studied structure with applications ranging from agrochemicals to pharmaceuticals. Its oxygen-containing rings contribute to its stability while allowing for diverse interactions with biological targets. The introduction of< strong> iodine atoms at specific positions modifies its electronic distribution, influencing both its reactivity in cross-coupling reactions and its potential pharmacological effects. This compound has become a focal point for researchers seeking to develop innovative molecules with tailored properties.

In recent years, the< strong>4,7-Diiodobenzo[d][1,3]dioxole scaffold has been explored in various contexts, particularly in the synthesis of small-molecule inhibitors targeting complex biological pathways. One notable area of research involves its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The iodine atoms serve as excellent handles for palladium-catalyzed cross-coupling reactions, enabling the construction of more elaborate structures with high precision. For instance, Suzuki-Miyaura and Stille couplings have been utilized to append various aryl or vinyl groups, leading to libraries of derivatives with distinct biological activities.

The< strong>CAS No. 1030625-44-5 designation ensures unambiguous identification of this compound in scientific literature and commercial transactions. This standardized nomenclature is essential for ensuring consistency across different research groups and industries. The compound's structural features make it particularly amenable to derivatization, allowing chemists to fine-tune its properties for specific applications. For example, modifications at the 2- or 3-position of the dioxole ring can introduce additional functional groups that enhance binding affinity or metabolic stability.

Recent studies have highlighted the utility of< strong>4,7-Diiodobenzo[d][1,3]dioxole in designing molecules that interact with protein-protein interfaces. These interactions are often critical for modulating cellular processes but can be challenging to target with small molecules. By leveraging the< strong>iode substituents, researchers have been able to develop probes that disrupt or stabilize protein complexes involved in disease pathways. This approach has shown promise in both preclinical models and early-stage clinical trials.

The synthesis of< strong>4,7-Diiodobenzo[d][1,3]dioxole typically involves multi-step processes that begin with readily available precursors. One common route involves the iodination of a benzo[d][1,3]dioxole derivative using molecular iodine or N-iodosuccinimide (NIS) in the presence of a suitable solvent system. The regioselective introduction of iodine at the 4- and 7-positions is often achieved through careful control of reaction conditions or by employing directing groups that enhance reactivity at specific sites.

The< strong>CAS No. 1030625-44-5 compound's versatility extends to its use as a building block in materials science. Its ability to form stable π-stacked arrays makes it a candidate for applications in organic electronics, where such arrangements can influence charge transport properties. Additionally, its halogenated nature allows for further functionalization via metal-catalyzed reactions, enabling the creation of complex polymers or supramolecular structures.

In conclusion,< strong>4,7-Diiodobenzo[d][1,3]dioxole (CAS No. 1030625-44-5) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new ways to exploit its potential,< strong>this heterocycle is poised to play an increasingly important role in the development of next-generation therapeutics and materials.